N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)-N~1~-[2-(trifluoromethyl)phenyl]alaninamide

• IUPAC Name: 2-(N-methylsulfonyl-4-phenoxyanilino)-N-[2-(trifluoromethyl)phenyl]propanamide
• InChI: InChI=1S/C23H21F3N2O4S/c1-16(22(29)27-21-11-7-6-10-20(21)23(24,25)26)28(33(2,30)31)17-12-14-19(15-13-17)32-18-8-4-3-5-9-18/h3-16H,1-2H3,(H,27,29)
• InChI Key: WTHQAQVYDZYWCF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1C(F)(F)F)N(C2=CC=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C23H21F3N2O4S
• Molecular Weight: 478.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N2-(methylsulfonyl)-N2-(4-phenoxyphenyl)-N1-[2-(trifluoromethyl)phenyl]alaninamide often involves multi-step organic reactions, utilizing techniques such as biomolecular docking, crystal structure analysis, and bioassay studies to refine and validate the synthetic process. For example, Al-Hourani et al. (2020) explored the synthesis and crystal structure of related tetrazole compounds, revealing insights into the synthesis process that could be applicable to the target compound (Al-Hourani et al., 2020).

Molecular Structure Analysis

The molecular structure of compounds similar to N2-(methylsulfonyl)-N2-(4-phenoxyphenyl)-N1-[2-(trifluoromethyl)phenyl]alaninamide is often determined using X-ray crystallography. Such studies provide detailed insights into the spatial arrangement of atoms within the molecule, intermolecular interactions, and the overall geometry, which are crucial for understanding the compound's chemical behavior and reactivity. Liu and Li (2016) developed radical (phenylsulfonyl)methylation reactions that highlight the importance of molecular structure in chemical synthesis (Liu & Li, 2016).

Chemical Reactions and Properties

The chemical reactions and properties of N2-(methylsulfonyl)-N2-(4-phenoxyphenyl)-N1-[2-(trifluoromethyl)phenyl]alaninamide are influenced by its functional groups. Research by Chen et al. (2006) on sulfonated polyimides demonstrates the impact of sulfone and other functional groups on the chemical properties of a compound, providing a basis for understanding similar impacts in our target compound (Chen et al., 2006).

Physical Properties Analysis

The physical properties of a compound like N2-(methylsulfonyl)-N2-(4-phenoxyphenyl)-N1-[2-(trifluoromethyl)phenyl]alaninamide, including solubility, melting point, and crystal structure, are critical for its application in various fields. Insights into these properties can be gleaned from studies on related compounds, such as the work by Grunewald et al. (2005) on tetrahydroisoquinolines, which explored physical properties in the context of inhibitory potency and selectivity (Grunewald et al., 2005).

Future Directions

While specific future directions for this compound are not mentioned, similar compounds have been suggested as valuable substructures to be considered in medicinal chemistry.